Cas no 127251-32-5 (2-Dodecenoic acid, 12-phenyl-, (E)-)

2-Dodecenoic acid, 12-phenyl-, (E)- structure
127251-32-5 structure
Product Name:2-Dodecenoic acid, 12-phenyl-, (E)-
CAS No:127251-32-5
MF:C18H26O2
MW:274.397845745087
CID:1221339
Update Time:2024-08-03

2-Dodecenoic acid, 12-phenyl-, (E)- Chemical and Physical Properties

Names and Identifiers

    • 2-Dodecenoic acid, 12-phenyl-, (E)-
    • 2-Dodecenoic acid, 12-phenyl-, (E)- (9CI)
    • Inchi: 1S/C18H26O2/c19-18(20)16-12-7-5-3-1-2-4-6-9-13-17-14-10-8-11-15-17/h8,10-12,14-16H,1-7,9,13H2,(H,19,20)/b16-12+
    • InChI Key: ZWWRMKLLSFEVHP-FOWTUZBSSA-N
    • SMILES: C(O)(=O)/C=C/CCCCCCCCCC1=CC=CC=C1

Computed Properties

  • Exact Mass: 274.19338

Experimental Properties

  • Density: 0.995±0.06 g/cm3(Predicted)
  • Melting Point: 40 °C
  • Boiling Point: 420.5±14.0 °C(Predicted)
  • PSA: 37.3
  • pka: 4.79±0.10(Predicted)
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